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Compound of Interest

Compound Name:
PROTAC EGFR degrader 7

(diTFA)

Cat. No.: B10861861

Get Quote

Abstract & Introduction
PROTAC EGFR degrader 7 diTFA (also known as Compound 13b) is a potent, Cereblon

(CRBN)-recruiting Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade

mutant EGFR (L858R/T790M).[1][2] With a DC

of 13.2 nM in H1975 cells, precise handling is critical to maintain its biological efficacy.

This guide addresses the specific physicochemical challenges of the di-trifluoroacetate (diTFA)

salt form. While TFA salts enhance stability and initial solubility, they introduce acidity that can

impact long-term storage in DMSO and cellular assay reproducibility. This protocol provides a

standardized method to solubilize, store, and deploy this compound, ensuring data integrity in

degradation assays.

Physicochemical Profile
Before handling, verify the specific batch information. The parameters below are standard for

the diTFA salt form.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10861861#bc-rfq
https://www.biozol.de/en/datasheet/228376615
https://www.medchemexpress.com/search.html?q=MDA-MB-468%E3%80%81NCI-H1975%E3%80%81HT1080&ft=&fa=&fp=
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Notes

Compound Name
PROTAC EGFR degrader 7

diTFA

Catalog Ref: MCE HY-

147858A

Molecular Formula Includes 2

Molecular Weight 1064.98 g/mol

CRITICAL: Use this MW for

Molarity calcs, not the free

base MW.

Solubility (DMSO) 50 mg/mL (46.95 mM)
Highly soluble in anhydrous

DMSO.

Solubility (Water) Insoluble

Precipitates immediately in

aqueous buffers without co-

solvents.

Appearance Solid powder Hygroscopic.

Materials & Reagents
Compound: PROTAC EGFR degrader 7 diTFA (1 mg or 5 mg vial).

Solvent: Dimethyl Sulfoxide (DMSO), sterile-filtered,

99.9% purity, anhydrous (e.g., Sigma-Aldrich Hybridoma grade).

Vessels: Amber glass vials (silanized preferred) or low-binding polypropylene microcentrifuge

tubes.

Equipment: Vortex mixer, ultrasonic water bath (optional), analytical balance (if weighing is

required).

Protocol: Preparation of 10 mM Stock Solution
Objective: Create a stable 10 mM stock solution from 1 mg of powder.

Core Directive: The "Zero-Loss" Dissolution Method
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PROTAC powders are often electrostatic and present in minute quantities. Do not attempt to

weigh 1 mg out of the vendor vial. Instead, dissolve the entire content of the commercial vial

directly.

Step 1: Calculation
Using the Molecular Weight of 1064.98 g/mol :

For 1 mg vial:

For 5 mg vial:

Step 2: Dissolution Workflow[3][4][5]
Equilibration: Allow the product vial to warm to room temperature (RT) for 15 minutes inside

a desiccator. Why: Prevents condensation of atmospheric moisture onto the hygroscopic TFA

salt.

Centrifugation: Briefly spin the vial (2000

g, 30 sec) to settle powder to the bottom.

Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 94 µL for 1 mg)

directly to the vial.

Mixing:

Vortex at medium speed for 30 seconds.

Inspect visually. If particulates remain, sonicate in a water bath at RT for 2 minutes. Note:

Avoid heating above 37°C.

Aliquotting: Immediately dispense into single-use aliquots (e.g., 10 µL) in low-binding tubes.

Storage: Store at -80°C. Stable for 6 months. Avoid repeated freeze-thaw cycles (

3 cycles).

Visual Workflow: Dissolution Logic
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Figure 1: Step-by-step workflow for the "Zero-Loss" dissolution of PROTAC EGFR degrader 7

diTFA.

Critical Considerations & Troubleshooting
The TFA Salt Factor
This compound is a diTFA salt.

Acidity: A 10 mM stock in DMSO will be acidic.

Impact: When diluting into cell culture media (buffered ~pH 7.4), the high dilution factor

(typically 1:1000 for 10 µM screening, or 1:10,000 for 1 µM) usually negates the acidity.

Caution: If performing assays at high concentrations (

), verify that the addition of the stock does not shift the media pH (phenol red turning yellow).
If it does, neutralize the stock with an equimolar amount of NaOH, though this is rarely
necessary for PROTACs due to their high potency.

Serial Dilution for IC /DC Assays
PROTACs often exhibit the "Hook Effect" at high concentrations. Accurate serial dilution is vital.

Intermediate Dilution: Do not dilute the 10 mM DMSO stock directly into 100% aqueous

media. This risks precipitation.

Stepwise Method:

Perform serial dilutions in 100% DMSO first (e.g., 10 mM
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1 mM

0.1 mM).

Transfer these DMSO concentrates into the culture medium to achieve the final assay

concentration (keeping DMSO final concentration

0.1%).

Mechanism of Action (Context)
Understanding the ternary complex formation helps in designing the incubation time.

Degradation is time-dependent.
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Figure 2: Mechanism of Action. The PROTAC bridges the E3 Ligase (CRBN) and the target

(EGFR), leading to ubiquitination and proteasomal degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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